Cas no 31737-24-3 (2-Propanone, 1-(4-quinazolinylthio)-)

• Product Name: 2-Propanone, 1-(4-quinazolinylthio)-
• CAS No: 31737-24-3
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 3937349
• PubChem ID: 5086083
• Update Time: 2025-07-09

2-Propanone, 1-(4-quinazolinylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-quinazolinylthio)-
• 1-(Quinazolin-4-ylsulfanyl)-propan-2-one
• 1-quinazolin-4-ylsulfanylpropan-2-one
• 1-(quinazolin-4-ylsulfanyl)propan-2-one
• F3253-0043
• SCHEMBL1520395
• CS-0272166
• 1-(quinazolin-4-ylthio)propan-2-one
• AKOS002250848
• EN300-394781
• STK922076
• 31737-24-3

• Inchi： 1S/C11H10N2OS/c1-8(14)6-15-11-9-4-2-3-5-10(9)12-7-13-11/h2-5,7H,6H2,1H3
• InChI Key： YBENZRYYRGWNEU-UHFFFAOYSA-N
• SMILES： C(SC1=C2C(=NC=N1)C=CC=C2)C(=O)C

Computed Properties

• Exact Mass: 218.05138412Da
• Monoisotopic Mass: 218.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-Propanone, 1-(4-quinazolinylthio)-

Comprehensive Overview of 2-Propanone, 1-(4-quinazolinylthio)- (CAS No. 31737-24-3): Properties, Applications, and Research Insights

2-Propanone, 1-(4-quinazolinylthio)- (CAS No. 31737-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a quinazoline moiety linked to a propanone group via a sulfur bridge, which contributes to its reactivity and potential biological activity. Researchers are increasingly exploring its role as a key intermediate in synthesizing heterocyclic compounds, particularly those targeting enzyme inhibition pathways.

In recent years, the demand for quinazoline derivatives like 2-Propanone, 1-(4-quinazolinylthio)- has surged, driven by their applications in drug discovery. A trending topic in scientific forums revolves around its potential as a scaffold for kinase inhibitors, a class of compounds critical in oncology research. Computational studies using AI-driven molecular modeling have further highlighted its binding affinity to specific protein targets, aligning with the growing interest in structure-activity relationship (SAR) optimization.

The synthesis of CAS No. 31737-24-3 typically involves the reaction of 4-mercaptoquinazoline with chloroacetone under controlled conditions. This process emphasizes the importance of green chemistry principles, a hot topic in 2024, as industries seek to reduce solvent waste and improve atom economy. Analytical techniques such as HPLC and NMR spectroscopy are essential for purity validation, addressing common user queries about quality control standards for research-grade chemicals.

Beyond pharmaceuticals, 2-Propanone, 1-(4-quinazolinylthio)- has shown promise in material science. Its thioether linkage enables conjugation with polymers, sparking innovations in functionalized coatings and bioactive surfaces. This versatility answers frequent search engine questions like "How are quinazoline compounds used in advanced materials?", making it a cross-disciplinary focal point.

Environmental and safety profiles of CAS No. 31737-24-3 are rigorously documented. While not classified as hazardous under major regulatory frameworks, proper handling guidelines—such as using personal protective equipment (PPE)—are emphasized in safety datasheets. This aligns with global trends toward ESG compliance in chemical manufacturing, a recurring theme in industry publications.

Future research directions for 2-Propanone, 1-(4-quinazolinylthio)- may explore its synergistic effects with other heterocycles or its utility in catalysis. As AI-powered platforms accelerate compound screening, this molecule’s drug-likeness metrics (e.g., Lipinski’s Rule of Five) remain a popular search query among medicinal chemists. Its balanced logP value and moderate polarity further enhance its appeal for formulation development.

In summary, 31737-24-3 represents a compelling case study in the convergence of traditional organic synthesis and modern computational chemistry. Its multifaceted applications—from small-molecule therapeutics to smart materials—underscore its relevance in answering today’s scientific and industrial challenges.